1-(Azidomethyl)-4-bromobenzene
Overview
Description
1-(Azidomethyl)-4-bromobenzene is a chemical compound that has attracted the attention of many researchers due to its potential applications in various fields. This compound is commonly used in the synthesis of organic molecules and has been extensively studied for its biological and physiological effects. In
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-(Azidomethyl)-4-bromobenzene, focusing on six unique fields:
Organic Synthesis
This compound is a valuable intermediate in organic synthesis. The azide group can participate in various chemical reactions, including the formation of triazoles through azide-alkyne cycloaddition (click chemistry). This reaction is highly efficient and specific, making it useful for synthesizing complex organic molecules .
Medicinal Chemistry
In medicinal chemistry, this compound can be used to develop new pharmaceuticals. The azide group can be transformed into amines, which are common functional groups in many drugs. Additionally, the bromine atom can be replaced with other functional groups to create a wide variety of bioactive compounds .
Material Science
The compound’s azide group makes it suitable for material science applications, particularly in the development of polymers and advanced materials. Azides can be used to introduce functional groups into polymers, enhancing their properties and enabling the creation of materials with specific characteristics.
Bioconjugation
This compound is useful in bioconjugation, where it can be used to link biomolecules such as proteins, nucleic acids, and carbohydrates. The azide group can react with alkyne-functionalized biomolecules to form stable triazole linkages, facilitating the study of biological processes and the development of diagnostic tools .
Photochemistry
In photochemistry, azides are known to undergo photolysis to generate highly reactive nitrenes. These nitrenes can insert into C-H and N-H bonds, allowing for the modification of organic molecules under mild conditions. This property makes this compound a useful reagent for photochemical transformations .
Chemical Biology
The compound can be employed in chemical biology for the study of biological systems. The azide group can be used in bioorthogonal chemistry, which involves reactions that occur inside living organisms without interfering with native biochemical processes. This enables the labeling and tracking of biomolecules in vivo .
properties
IUPAC Name |
1-(azidomethyl)-4-bromobenzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c8-7-3-1-6(2-4-7)5-10-11-9/h1-4H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOKKTDQWMSOCAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN=[N+]=[N-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20450907 | |
Record name | 4-Bromobenzyl azide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20450907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
107047-10-9 | |
Record name | 4-Bromobenzyl azide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20450907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 107047-10-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.